Cas no 2892621-47-3 ([2-(Tert-butoxycarbonylamino)-3-cyano-7-fluoro-benzothiophen-4-YL]boronic acid)

• Product Name: [2-(Tert-butoxycarbonylamino)-3-cyano-7-fluoro-benzothiophen-4-YL]boronic acid
• CAS No: 2892621-47-3
• MF: C₁₄H₁₄BFN₂O₄S
• MW: 336.146365642548
• CID: 6787337
• PubChem ID: 166489512
• Update Time: 2024-11-07

[2-(Tert-butoxycarbonylamino)-3-cyano-7-fluoro-benzothiophen-4-YL]boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-((tert-Butoxycarbonyl)amino)-3-cyano-7-fluorobenzo[b]thiophen-4-yl)boronic acid
• F98287
• 2892621-47-3
• [2-(TERT-BUTOXYCARBONYLAMINO)-3-CYANO-7-FLUORO-BENZOTHIOPHEN-4-YL]BORONIC ACID
• [2-(Tert-butoxycarbonylamino)-3-cyano-7-fluoro-benzothiophen-4-YL]boronic acid

• Inchi： 1S/C14H14BFN2O4S/c1-14(2,3)22-13(19)18-12-7(6-17)10-8(15(20)21)4-5-9(16)11(10)23-12/h4-5,20-21H,1-3H3,(H,18,19)
• InChI Key： ASDWMORAEHMRBJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2C(B(O)O)=CC=C(C1=2)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.0751364g/mol
• Monoisotopic Mass: 336.0751364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų